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Compound of Interest

Compound Name:
4-Hydroxy-3,5-

bis(isopropyl)benzaldehyde

Cat. No.: B077717 Get Quote

A Technical Overview of 4-Hydroxy-3,5-
bis(isopropyl)benzaldehyde
For Immediate Release

This document provides a concise technical summary of the key physicochemical properties of

4-Hydroxy-3,5-bis(isopropyl)benzaldehyde, a substituted aromatic aldehyde. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Molecular Data
4-Hydroxy-3,5-bis(isopropyl)benzaldehyde is an organic compound that serves as an

intermediate in the synthesis of various chemical derivatives.[1] Its core structure consists of a

benzaldehyde ring substituted with a hydroxyl group and two isopropyl groups.

The fundamental molecular properties of this compound are summarized in the table below,

providing a clear reference for experimental and theoretical applications.
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Identifier Value Reference

Molecular Formula C₁₃H₁₈O₂ [1][2][3]

Molecular Weight 206.28 g/mol [1][3][4]

CAS Number 10537-86-7 [1][2][3][4]

Experimental Protocols
While specific experimental protocols for the use of 4-Hydroxy-3,5-
bis(isopropyl)benzaldehyde are highly application-dependent, a general methodological

approach for its characterization and use in synthesis is outlined below.

Synthesis and Purification
A common synthesis route involves the formylation of 2,6-diisopropylaniline. The resulting

crude product is typically purified using column chromatography on silica gel with a suitable

eluent system, such as a mixture of ethyl acetate and hexane.

Structural Elucidation
The identity and purity of the synthesized compound are confirmed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the chemical structure and the positions of the substituents on the aromatic ring.

Mass Spectrometry (MS): Provides the exact molecular weight, confirming the elemental

composition.

Infrared (IR) Spectroscopy: Identifies the characteristic functional groups, such as the

hydroxyl (-OH) and aldehyde (-CHO) stretches.

Logical Relationship of Compound Identifiers
The following diagram illustrates the hierarchical relationship between the compound's name

and its fundamental molecular identifiers.
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Caption: Relationship between compound name and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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